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Compound of Interest

3-Phenoxy-propionamidine
Compound Name:

hydrochloride
CAS No.: 857943-48-7
Cat. No.: B1660930

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]

3-Phenoxy-propionamidine hydrochloride (CAS: 857943-48-7) is a critical amidine
intermediate often utilized in the synthesis of H2-receptor antagonists (e.g., histamine analogs)
and protease inhibitors. Its solubility profile is governed by the interplay between the highly
polar, ionic amidinium headgroup and the lipophilic phenoxy-alkyl tail.

While specific empirical solubility data for this intermediate is often proprietary or absent from
public pharmacopeias, structural analogs (e.g., Benzamidine HCI) and physicochemical
principles suggest it possesses moderate to high aqueous solubility (estimated >50 mg/mL) at
ambient temperature. This guide provides the theoretical grounding and the precise
experimental protocols required to validate its solubility for formulation and purification
processes.

Chemical Structure & Properties
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Property Detail
IUPAC Name 3-phenoxypropanimidamide hydrochloride
C
H
Molecular Formula
N
O[1] - HCI
Molecular Weight ~200.66 g/mol

) Phenoxy ether (Lipophilic/H-bond acceptor),
Functional Groups o ) ]
Amidine (Basic/lonic)

~11.0 — 12.0 (Highly basic; fully protonated at

Ka (Amidine
pKa ( ) oH 7)

Predicted LogP ~1.2 (Free base); Salt form is highly hydrophilic

Theoretical Solubility Profile

To understand the solubility behavior of 3-Phenoxy-propionamidine HCI, we must analyze the
competition between lattice energy and solvation energy.

Structural Determinants

e Amidinium Headgroup: The protonated amidine moiety (

) is the primary driver of aqueous solubility. It forms strong ion-dipole interactions with water
molecules.

o Chloride Counter-ion: The HCI salt disrupts the crystal lattice more effectively than non-salt
forms, significantly lowering the energy required for dissolution.

o Phenoxy-Propyl Chain: The 3-carbon linker and phenyl ring introduce lipophilicity. While the
ether oxygen (

) can accept hydrogen bonds, the phenyl ring drives the molecule towards hydrophobic
aggregation at high concentrations.
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Analog Comparison

Comparing 3-Phenoxy-propionamidine HCI to structurally similar compounds allows for an
accurate estimation of its solubility range.

Solubility (H
Compound Structure Relevance
0)
. Ph-C(=NH)NH Direct analog (lacks
Benzamidine HCI ~50 mg/mL )
[2] - HCI alkyl linker)
_ HO-Ph-CH(OH)-CH Similar MW, highly
Phenylephrine HCI >100 mg/mL
‘NHMe - HCI soluble
Cl

More lipophilic (Cl

Clonidine HCI ~5 mg/mL (PBS)

-Ph-NH-Imidazoline -
HCI

subs), lower solubility

Conclusion: 3-Phenoxy-propionamidine HCI lacks the solubility-reducing chloro-substituents of
Clonidine and possesses a flexible ether linker. Therefore, its solubility is predicted to lie in the
50 — 100 mg/mL range.

Experimental Determination Protocol

As a researcher, you must validate the theoretical estimate empirically. Do not rely on visual
inspection alone; use the Saturation Shake-Flask Method coupled with HPLC for definitive
data.

Workflow Visualization

The following diagram outlines the rigorous process for determining thermodynamic solubility.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Phenylpropylamino_guanidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Start: Excess Solid Addition

Supersaturation

Equilibration
(24-48h @ 25°C, 100 rpm)

Equilibrium Reached

Phase Separation
(Filtration 0.45 um PVDF)

Clear Supernatant

Dilution
(Mobile Phase)

Quantification
(HPLC-UV @ 254 nm)

Calculation
(mg/mL)

Click to download full resolution via product page

Caption: Standard Operating Procedure for Thermodynamic Solubility Determination.

Detailed Protocol

Materials:
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3-Phenoxy-propionamidine HCI (solid)

Milli-Q Water (degassed)

0.45 um PVDF Syringe Filters (Nylon is also acceptable)

HPLC System with UV Detector

Step-by-Step Procedure:

Preparation: Weigh approximately 100 mg of the compound into a 2 mL HPLC vial.
e Addition: Add 1.0 mL of Milli-Q water.

o Observation: If the solid dissolves instantly, the solubility is >100 mg/mL. Add more solid
until a precipitate remains visible.

o Equilibration: Cap the vial and place it on an orbital shaker (or magnetic stirrer) at 25°C for
24 hours. This ensures the solution reaches thermodynamic equilibrium.

e pH Check: Measure the pH of the supernatant. For amidine salts, the pH should be neutral
to slightly acidic (due to the HCI). If pH > 9, the salt may be dissociating to the free base
(unlikely for HCI salts in water).

« Filtration: Draw the supernatant into a syringe and filter through a 0.45 um filter into a fresh
vial. Discard the first 200 pL of filtrate to account for filter adsorption.

e Quantification (HPLC):

o

Column: C18 (e.g., Agilent Zorbax Eclipse, 3.5 um, 4.6 x 100 mm).

[e]

Mobile Phase: Water (0.1% TFA) : Acetonitrile (0.1% TFA) [Gradient 90:10 to 10:90].

(¢]

Detection: UV @ 254 nm (Phenoxy absorption).

[¢]

Calculation: Compare peak area against a standard curve of known concentration (e.g.,
0.1 mg/mL).

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Factors Affecting Solubility

Understanding these variables allows for the manipulation of solubility during process
development (e.g., crystallization).

Common lon Effect (Salting Out)

The presence of excess chloride ions (Cl

) will suppress the solubility of the hydrochloride salt.
e Mechanism: According to the solubility product principle (
), increasing
(e.g., adding NaCl or HCI) forces the equilibrium toward the solid precipitate.

o Application: To crystallize the product, add concentrated HCI or saturated NacCl to the
agueous solution.

pH Dependence

While the HCI salt is soluble, the Free Base is significantly less soluble.
o pKa Context: The amidine group has a pKa

12.

e High pH (>11): The molecule deprotonates to the neutral free base. Solubility will drop
drastically, likely to <1 mg/mL.

e Low pH (<7): The molecule remains fully protonated and highly soluble.

Add NaOH

pH < 10 . pH > 11
Deprotonation

(Cationic Form) (Neutral Free Base)

High Solubility Add HCI Precipitation
Protonation
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Caption: pH-Dependent Solubility Switch for Amidine Derivatives.

Practical Applications & Storage
Formulation

For aqueous formulations (e.g., injection or oral solution), 3-Phenoxy-propionamidine HCl is
stable in water for short periods (24-48 hours). However, amidines can undergo hydrolysis to
amides over extended periods in aqueous solution, especially at elevated temperatures or
extreme pH.

o Recommendation: Prepare aqueous solutions fresh. For long-term storage, lyophilize the
solution.

Storage Conditions

o State: Hygroscopic solid.

e Environment: Store at -20°C under inert gas (Argon/Nitrogen) to prevent moisture absorption
and hydrolysis.

o Container: Amber glass to protect the phenoxy moiety from potential photodegradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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